Cas no 1794791-66-4 (WYE 354-d3)

• Product Name: WYE 354-d3
• CAS No: 1794791-66-4
• MF: C₂₄H₂₉N₇O₅
• MW: 495.530964612961
• CID: 4555232
• Update Time: 2025-07-14

WYE 354-d3 Chemical and Physical Properties

Names and Identifiers

• WYE 354-d3
• 4-[6-[4-[[(Methoxy-d3)carbonyl]aMino]phenyl]-4-(4-Morpholinyl)-1H-pyrazolo[3,4-d]pyriMidin-1-yl]-1-piperidinecarboxylic Acid Methyl Ester

• Inchi： 1S/C24H29N7O5/c1-34-23(32)26-17-5-3-16(4-6-17)20-27-21(29-11-13-36-14-12-29)19-15-25-31(22(19)28-20)18-7-9-30(10-8-18)24(33)35-2/h3-6,15,18H,7-14H2,1-2H3,(H,26,32)
• InChI Key： IMXHGCRIEAKIBU-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2N=CC3=C(N4CCOCC4)N=C(C4C=CC(NC(=O)OC([H])([H])[H])=CC=4)N=C23)CC1)(=O)OC

Additional information on WYE 354-d3

Introduction to WYE 354-d3 (CAS No. 1794791-66-4)

WYE 354-d3 (CAS No. 1794791-66-4) is a deuterated analog of the potent and selective phosphoinositide 3-kinase (PI3K) inhibitor, WYE-354. This compound has gained significant attention in recent years due to its potential applications in the treatment of various cancers and other diseases characterized by aberrant PI3K signaling. The introduction of deuterium atoms in the structure of WYE 354-d3 enhances its metabolic stability, potentially leading to improved pharmacokinetic properties and reduced toxicity compared to its non-deuterated counterpart.

The PI3K pathway is a critical signaling cascade involved in cell growth, proliferation, and survival. Dysregulation of this pathway is frequently observed in many types of cancer, making it an attractive target for therapeutic intervention. WYE 354-d3 specifically targets the PI3Kα isoform, which is often overactivated in cancers such as breast, lung, and colorectal cancer. By inhibiting PI3Kα, WYE 354-d3 can effectively block downstream signaling through the AKT/mTOR pathway, leading to cell cycle arrest and apoptosis in cancer cells.

Recent studies have highlighted the potential of WYE 354-d3 in combination therapies. For instance, a study published in the Cancer Research journal demonstrated that the combination of WYE 354-d3 with chemotherapy agents such as paclitaxel significantly enhanced the antitumor efficacy in preclinical models of breast cancer. This synergistic effect was attributed to the ability of WYE 354-d3 to sensitize cancer cells to chemotherapy by inhibiting PI3K-mediated survival signals.

In addition to its anticancer properties, WYE 354-d3 has shown promise in other therapeutic areas. A study published in the Journal of Pharmacology and Experimental Therapeutics investigated the effects of WYE 354-d3 on inflammatory diseases. The results indicated that WYE 354-d3 could effectively reduce inflammation by inhibiting PI3K signaling in immune cells, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of WYE 354-d3 has been extensively studied to optimize its therapeutic use. Deuterium substitution has been shown to increase the half-life of the compound, leading to more sustained inhibition of PI3Kα and potentially reducing the frequency of dosing required for therapeutic efficacy. This improved pharmacokinetic profile also contributes to a better safety margin, as it reduces the risk of dose-dependent side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of WYE 354-d3 in various indications. Early-phase trials have demonstrated that WYE 354-d3 is well-tolerated at therapeutic doses, with manageable side effects primarily consisting of gastrointestinal symptoms and fatigue. These findings are encouraging and support further investigation into the clinical potential of this compound.

In conclusion, WYE 354-d3 (CAS No. 1794791-66-4) represents a promising therapeutic agent with broad applications in oncology and inflammatory diseases. Its enhanced metabolic stability and improved pharmacokinetic properties make it a valuable addition to the arsenal of targeted therapies aimed at modulating the PI3K pathway. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and optimize its use in clinical practice.